Cas no 1251551-29-7 (3-(azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

• Product Name: 3-(azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• CAS No: 1251551-29-7
• MF: C₂₂H₂₄FN₃O₃S
• MW: 429.507667541504
• CID: 6388228
• PubChem ID: 49664330
• Update Time: 2025-06-30

3-(azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• azepan-1-yl-[1-[(4-fluorophenyl)methyl]-7-methyl-4,4-dioxo-4$l^{6},1,2-benzothiadiazin-3-yl]methanone
• 1-AZEPANYL[1-(4-FLUOROBENZYL)-7-METHYL-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL]METHANONE
• azepan-1-yl(1-(4-fluorobenzyl)-7-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)methanone
• AKOS021910213
• F3406-6687
• azepan-1-yl-[1-[(4-fluorophenyl)methyl]-7-methyl-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]methanone
• 3-(1-azepanylcarbonyl)-1-(4-fluorobenzyl)-7-methyl-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
• 1251551-29-7
• 3-(azepane-1-carbonyl)-1-[(4-fluorophenyl)methyl]-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

• Inchi： 1S/C22H24FN3O3S/c1-16-6-11-20-19(14-16)26(15-17-7-9-18(23)10-8-17)24-21(30(20,28)29)22(27)25-12-4-2-3-5-13-25/h6-11,14H,2-5,12-13,15H2,1H3
• InChI Key： UOLNUVRPKDXADL-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])F)N=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 429.15224097g/mol
• Monoisotopic Mass: 429.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines

Additional information on 3-(azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

3-(Azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4λ6,1,2-benzothiadiazine-4,4-dione: A Comprehensive Overview

3-(Azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl-1H-4λ6,1,2-benzothiadiazine-4,4-dione, commonly referred to by its CAS number 1251551-29-7, is a complex organic compound with a unique chemical structure. This compound belongs to the class of benzothiadiazines, which are known for their diverse applications in pharmaceuticals and materials science. The molecule features a benzothiadiazine core with substituents that include an azepane ring, a fluorophenyl group, and a methyl group. These substituents contribute to its distinctive chemical properties and potential biological activity.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach has been particularly beneficial in the preparation of benzothiadiazine derivatives like CAS 1251551-29-7.

The structural complexity of this compound makes it an interesting candidate for various applications. In the pharmaceutical industry, benzothiadiazines are often explored for their potential as kinase inhibitors or anti-inflammatory agents. Recent studies have highlighted the ability of 3-(Azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl derivatives to modulate specific cellular pathways, suggesting their potential in treating diseases such as cancer or neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials like polymers or nanoparticles. Researchers have recently investigated its ability to act as a precursor for self-assembling monolayers or as a building block in supramolecular chemistry.

The fluorophenyl group attached to the molecule plays a crucial role in its electronic properties and bioavailability. Fluorinated aromatic compounds are known for their stability and lipophilicity, which are desirable traits in drug design. The methyl groups present in the structure further enhance its hydrophobicity, potentially improving its solubility and permeability across biological membranes.

Recent computational studies have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the azepane ring contributes significantly to the molecule's conjugation and stability. This finding has implications for both its synthesis and application in bioactive compounds.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards. Its chemical stability under various conditions has been extensively studied, making it suitable for use in both academic research and industrial applications.

Looking ahead, the development of novel analogs based on this compound is expected to expand its utility further. Researchers are actively exploring modifications to the azepane ring and fluorophenyl group to optimize its pharmacokinetic properties and enhance its therapeutic potential.

In conclusion, CAS 1251551-29-7, or 3-(Azepane-1-carbonyl)-1-(4-fluorophenyl)methyl-7-methyl, represents a significant advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and promising properties make it a valuable compound for ongoing research and development efforts.